Cas no 18601-34-8 (bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron)
18601-34-8 structure
Product Name:bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron
CAS No:18601-34-8
MF:C32H34Fe2N4O5
MW:666.326170444489
CID:235618
Update Time:2023-11-19
bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron Chemical and Physical Properties
Names and Identifiers
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- Iron,bis[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-m-oxodi- (9CI)
- (μ-oxo)bis[(1,2-ethanediamino-N,N'-bis(salicylidene))iron(III)]
- Bis((2,2'-(ethylenebis(nitrilomethylidyne))bis(phenolato))(2-)-N,N',O,O')-mu-oxodiiron
- CID 136056754
- bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron
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- Inchi: 1S/2C16H16N2O2.2Fe.H2O/c2*19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;;;/h2*1-8,11-12,19-20H,9-10H2;;;1H2/b17-11+,18-12+;17-11-,18-12-;;;
- InChI Key: BTDZFHRUSXRMTN-POVFTJOGSA-N
- SMILES: [Fe].[Fe].O.OC1C=CC=CC=1/C=N\CC/N=C\C1C=CC=CC=1O.OC1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 0
- Complexity: 676
- Topological Polar Surface Area: 131
bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron Related Literature
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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